4-{Bicyclo[1.1.1]pentan-1-yl}butanoic acid

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 4-(1-bicyclo[1.1.1]pentanyl)butanoic acid
• InChI: InChI=1S/C9H14O2/c10-8(11)2-1-3-9-4-7(5-9)6-9/h7H,1-6H2,(H,10,11)
• InChI Key: BZNSDNCGZQLKQM-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(C2)CCCC(=O)O

Description

4-{Bicyclo[1.1.1]pentan-1-yl}butanoic acid is a bicyclo[1.1.1]pentane (BCP)-derived carboxylic acid with a four-carbon aliphatic chain. The bicyclo[1.1.1]pentane scaffold is a highly strained, rigid hydrocarbon structure that has gained prominence in medicinal chemistry as a bioisostere for aromatic rings, alkynes, and tert-butyl groups due to its three-dimensional geometry and metabolic stability . This compound’s butanoic acid moiety enhances solubility in aqueous environments compared to shorter-chain analogs, making it a versatile building block for drug design, particularly in optimizing pharmacokinetic properties like bioavailability and tissue penetration. While synthetic routes to BCP derivatives often involve radical additions, cross-coupling reactions, or functional group transformations , the exact synthesis of 4-{Bicyclo[1.1.1]pentan-1-yl}butanoic acid remains inferred from analogous methodologies.

Comparison with Similar Compounds

Table 1: Key Attributes of Bicyclo[1.1.1]pentane Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications	References
4-{Bicyclo[1.1.1]pentan-1-yl}butanoic acid	C₉H₁₄O₂*	154 (calculated)	High solubility, moderate pKa (~4–5)	Drug linker, solubility modulation	[Inferred]
2-(Bicyclo[1.1.1]pentan-1-yl)acetic acid	C₇H₁₀O₂	138.16	pKa ~4.7, rigid structure	Bioisostere for para-substituted arenes
2-{Bicyclo[1.1.1]pentan-1-yl}propanoic acid	C₈H₁₂O₂	140.18	Balanced lipophilicity	Intermediate in bioactive molecule synthesis
Bicyclo[1.1.1]pentane-1-carboxylic acid	C₆H₈O₂	112.13	High steric hindrance, low solubility	Rigid core for protein-binding scaffolds
4-(Bicyclo[1.1.1]pentan-1-yl)benzonitrile	C₁₂H₁₁N	169.23	Aromatic substitution, high polarity	Materials science, nitrile-based reactions
4-(Bicyclo[1.1.1]pentan-1-yl)phenol	C₁₁H₁₂O	160.22	pKa ~10.1, phenolic reactivity	Polymer precursors, hydrogen-bond donors

Detailed Analysis

2-(Bicyclo[1.1.1]pentan-1-yl)acetic Acid

• Structure : The shortest-chain BCP-carboxylic acid derivative, with a direct acetic acid linkage.
• Properties : Its pKa (~4.7) aligns with typical carboxylic acids, but the BCP group reduces rotational freedom, enhancing metabolic stability .
• Applications : Widely used to replace tert-butyl or para-substituted aryl groups in drug candidates, as seen in kinase inhibitors .

2-{Bicyclo[1.1.1]pentan-1-yl}propanoic Acid

• Structure: A propanoic acid chain provides intermediate lipophilicity.
• Synthesis : Prepared via radical additions or alkylation of BCP precursors, as inferred from analogous methods .
• Applications : Suitable for conjugating hydrophobic pharmacophores while maintaining aqueous solubility.

Bicyclo[1.1.1]pentane-1-carboxylic Acid

• Structure : Carboxylic acid directly attached to the BCP bridgehead.
• Properties : High steric hindrance limits its use in tight binding pockets but favors applications requiring rigid spacers .

4-(Bicyclo[1.1.1]pentan-1-yl)benzonitrile

• Structure : Combines BCP rigidity with an aromatic nitrile group.
• Applications : Serves as a precursor for click chemistry or metal-catalyzed cross-couplings in materials science .

4-(Bicyclo[1.1.1]pentan-1-yl)phenol

• Properties: Phenolic pKa (~10.1) enables pH-dependent solubility and hydrogen-bonding interactions .
• Applications : Explored in polymer chemistry and as a building block for antioxidant molecules.

Advantages of 4-{Bicyclo[1.1.1]pentan-1-yl}butanoic Acid

• Solubility: The butanoic acid chain improves water solubility compared to shorter-chain analogs, critical for oral bioavailability.
• Flexibility : The four-carbon linker allows conformational adaptability in drug-target interactions while retaining BCP’s rigidity.
• Versatility : Compatible with esterification, amidation, and other derivatization strategies for diverse pharmaceutical applications.